Cas no 21634-52-6 (3,5,7,8-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one)

• Product Name: 3,5,7,8-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• CAS No: 21634-52-6
• MF: C₂₂H₂₄O₉
• MW: 432.420567512512
• CID: 836915
• PubChem ID: 5318050
• Update Time: 2025-04-19

3,5,7,8-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5,7,8-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• 3',4',5',3,5,7,8-Heptamethoxyflavone
• Hibiscetin heptamethyl ether
• 3,5,7,8,3',4',5'-Heptamethoxyfla
• 3,5,7,8,3',4',5'-Heptamethoxyflavone
• 2-Heptene,3,5,7,7-tetrachloro
• 3,5,7,7-tetrachloro-hept-2-ene
• [ "" ]
• SCHEMBL16894627
• CHEBI:182687
• 21634-52-6
• NCGC00385661-01!3,5,7,8-tetramethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• AKOS022184787
• 3',4',5',3,5,7,8-Heptamethoxyflavone; Hibiscetin heptamethyl ether
• CS-0017638
• FS-9569
• NS00134227
• A878984
• B0005-174594
• Conyzatin dimethyl ether
• LMPK12113278
• HY-N1785
• 3,5,7,8-tetramethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• 3,3',4',5,5',7,8-HEPTAMETHOXYFLAVONE
• DA-60196

• Inchi： 1S/C22H24O9/c1-24-12-10-15(27-4)20(29-6)21-16(12)17(23)22(30-7)18(31-21)11-8-13(25-2)19(28-5)14(9-11)26-3/h8-10H,1-7H3
• InChI Key： AFQWYRUBZJYCIF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=CC(=C(C1=2)OC)OC)OC)=O)OC)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 432.14200
• Monoisotopic Mass: 432.14203234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 621.5±55.0 °C at 760 mmHg
• Flash Point: 269.2±31.5 °C
• PSA: 94.82000
• LogP: 3.52020
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3,5,7,8-Tetramethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone